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Compound of Interest

Compound Name: sec-Butyl Crotonate

Cat. No.: B082481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and

characterization of poly(sec-butyl crotonate) (pSBC), a polymer with potential applications in

the pharmaceutical and biomedical fields. Detailed experimental protocols for its synthesis and

characterization are included to facilitate further research and development.

Introduction to Poly(sec-butyl crotonate)
Poly(sec-butyl crotonate) is a thermoplastic polymer belonging to the polycrotonate family. It

is synthesized through the anionic polymerization of sec-butyl crotonate monomer. pSBC is

an amorphous polymer with a flexible backbone, exhibiting interesting physical and optical

properties.[1] Notably, it possesses a high glass transition temperature (Tg) and significant

extensibility below its Tg, making it a potentially valuable material for various applications,

including as a flexible optical material and for drug delivery systems where thermal stability and

mechanical integrity are crucial.[1]

Synthesis of Poly(sec-butyl crotonate)
Poly(sec-butyl crotonate) is typically synthesized via anionic polymerization. This method

allows for good control over the molecular weight and molecular weight distribution of the

polymer.
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Anionic Polymerization of sec-Butyl Crotonate
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Assessment of pSBC for Drug Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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